Cas no 1342386-00-8 (3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol)

• Product Name: 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol
• CAS No: 1342386-00-8
• MF: C₈H₅FN₂OS
• MW: 196.201503515244
• CID: 5573494
• PubChem ID: 62955637
• Update Time: 2025-08-04

3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol
• 1,2,4-Oxadiazole-5(2H)-thione, 3-(3-fluorophenyl)-

• Inchi： 1S/C8H5FN2OS/c9-6-3-1-2-5(4-6)7-10-8(13)12-11-7/h1-4H,(H,10,11,13)
• InChI Key： KENLNKGREQWPPC-UHFFFAOYSA-N
• SMILES： O1C(=S)N=C(C2=CC=CC(F)=C2)N1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 252.3±42.0 °C(Predicted)
• pka: 5.20±0.20(Predicted)

Additional information on 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol

3-(3-Fluorophenyl)-1,2,4-oxadiazole-5-thiol (CAS No. 1342386-00-8): A Comprehensive Overview

3-(3-Fluorophenyl)-1,2,4-oxadiazole-5-thiol (CAS No. 1342386-00-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and recent advancements in the study of 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol.

The chemical structure of 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol is notable for its combination of a fluorinated phenyl group and a 1,2,4-oxadiazole ring with a thiol functional group. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The 1,2,4-oxadiazole ring is known for its stability and ability to form hydrogen bonds, making it a valuable scaffold in drug design. The thiol group adds further reactivity and can participate in various chemical reactions, including thiol-disulfide exchange and metal coordination.

Recent studies have explored the potential of 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol as a lead compound for drug discovery. One area of focus has been its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This inhibition is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK. These findings suggest that 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. The antioxidant activity is believed to be mediated by the thiol group, which can donate electrons to neutralize free radicals.

The pharmacokinetic properties of 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol have also been studied to assess its suitability as a therapeutic agent. In vivo experiments using animal models have shown that this compound exhibits good oral bioavailability and favorable distribution characteristics. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol is moderate, allowing for sustained therapeutic effects with appropriate dosing regimens.

Toxicity studies have been conducted to evaluate the safety profile of 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol. In acute toxicity tests using rodents, no significant adverse effects were observed at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to further assess long-term safety. Preliminary data suggest that this compound is well-tolerated at therapeutic concentrations.

The potential applications of 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol extend beyond inflammation and oxidative stress. Recent research has explored its use as an antimicrobial agent against drug-resistant bacteria. In vitro assays have shown that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In conclusion, 3-(3-fluorophenyl)-1,2,4-oxadiazole-5-thiol (CAS No. 1342386-00-8) is a versatile compound with a range of biological activities that make it an attractive candidate for drug development. Its anti-inflammatory properties, antioxidant activity, antimicrobial potential, and favorable pharmacokinetic profile position it as a promising lead compound in various therapeutic areas. Ongoing research continues to uncover new insights into the mechanisms underlying its biological effects and optimize its properties for clinical use.